3-(1,2,4-Triazol-1-yl)adamantane-1-carboxylic acid
3-(1,2,4-Triazol-1-yl)adamantane-1-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
418805-51-3
VCID:
VC0183145
InChI:
InChI=1S/C13H17N3O2/c17-11(18)12-2-9-1-10(3-12)5-13(4-9,6-12)16-8-14-7-15-16/h7-10H,1-6H2,(H,17,18)
SMILES:
C1C2CC3(CC1CC(C2)(C3)N4C=NC=N4)C(=O)O
Molecular Formula:
C13H17N3O2
Molecular Weight:
247.29 g/mol
3-(1,2,4-Triazol-1-yl)adamantane-1-carboxylic acid
CAS No.: 418805-51-3
Main Products
VCID: VC0183145
Molecular Formula: C13H17N3O2
Molecular Weight: 247.29 g/mol
| CAS No. | 418805-51-3 |
|---|---|
| Product Name | 3-(1,2,4-Triazol-1-yl)adamantane-1-carboxylic acid |
| Molecular Formula | C13H17N3O2 |
| Molecular Weight | 247.29 g/mol |
| IUPAC Name | 3-(1,2,4-triazol-1-yl)adamantane-1-carboxylic acid |
| Standard InChI | InChI=1S/C13H17N3O2/c17-11(18)12-2-9-1-10(3-12)5-13(4-9,6-12)16-8-14-7-15-16/h7-10H,1-6H2,(H,17,18) |
| Standard InChIKey | NTUMBFHGMUZUBG-UHFFFAOYSA-N |
| SMILES | C1C2CC3(CC1CC(C2)(C3)N4C=NC=N4)C(=O)O |
| Canonical SMILES | C1C2CC3(CC1CC(C2)(C3)N4C=NC=N4)C(=O)O |
| PubChem Compound | 2856977 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume